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Compound of Interest

Compound Name: Msr-blue

Cat. No.: B8210097

Essential Safety and Handling Guide for Msr-
blue

This guide provides immediate and essential safety and logistical information for the handling
of Msr-blue, a fluorescent probe utilized in monitoring methionine sulfoxide reductase activity
in live cells. The following procedures are designed for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Disclaimer: Safety Data Sheets (SDS) for Msr-blue present conflicting information regarding its
hazard classification. One source indicates it is not a hazardous substance, while another
classifies it as harmful if swallowed, in contact with skin, or inhaled. Therefore, it is imperative
to handle Msr-blue with caution, adhering to the more stringent safety protocols outlined
below.

Chemical and Physical Properties

A summary of the key quantitative data for Msr-blue is presented in the table below for easy
reference.
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Property Value Reference
CAS Number 2966537-39-1 [1][2]
Molecular Formula C11H1003S [1][2]
Molecular Weight 222.26 g/mol [1]

- DMSO: 25 mg/mL (112.48
Solubility ] o

mM) (Requires sonication)

Storage Store at -20°C

Excitation Wavelength (Aex)

340 nm

Emission Wavelength (Aem)

440 nm

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn at all times when handling

Msr-blue. The following table outlines the recommended PPE.

PPE Category

Item

Specifications and Use

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect

against splashes.

Hand Protection

Nitrile gloves

Inspect for tears or holes
before use. Change gloves

immediately if contaminated.

Body Protection

Laboratory coat

Should be fully buttoned to

protect skin and clothing.

Respiratory Protection

Not generally required if
handled in a well-ventilated

area or fume hood.

If weighing or handling powder
outside of a fume hood, a dust
mask or respirator may be

necessary to avoid inhalation.

Experimental Protocols: Handling and Storage
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Handling:

Engineering Controls: Whenever possible, handle Msr-blue powder in a chemical fume hood
to minimize inhalation exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.

Aerosol Prevention: Avoid creating dust or aerosols when handling the powder.

Personal Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of
the workday. Do not eat, drink, or smoke in the laboratory.

Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.
o Temperature: Store at -20°C for long-term stability.

e Incompatible Materials: Avoid contact with strong acids, bases, and oxidizing or reducing
agents.

Emergency Procedures

Immediate action is crucial in the event of an emergency. The following table provides
procedural guidance for various scenarios.
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Emergency Situation Procedural Steps

1. Immediately remove contaminated clothing.
) 2. Flush the affected area with copious amounts
Skin Contact . .
of water for at least 15 minutes. 3. Seek medical

attention if irritation persists.

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the
Eye Contact ) ) ] ]

eyelids open. 2. Seek immediate medical

attention.

1. Move the affected person to fresh air. 2. If
Inhalation breathing is difficult, provide oxygen. 3. Seek

medical attention.

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion
water. 3. Seek immediate medical attention.
1. Evacuate the immediate area. 2. Wear
appropriate PPE, including respiratory
protection if necessary. 3. Gently cover the spill
Spill (Powder) with a damp paper towel to avoid creating dust.

4. Carefully sweep the material into a suitable
container for disposal. 5. Clean the spill area

with soap and water.

Disposal Plan

All waste generated from the handling of Msr-blue must be considered chemical waste and
disposed of according to institutional and local regulations.

e Solid Waste: Collect any solid Msr-blue waste, including contaminated consumables (e.qg.,
weigh boats, pipette tips), in a clearly labeled hazardous waste container.

» Liquid Waste: Collect solutions containing Msr-blue in a designated, sealed, and clearly
labeled hazardous waste container.
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» Disposal Vendor: Contact your institution's environmental health and safety (EHS) office to
arrange for proper disposal by a licensed chemical waste vendor. Do not dispose of Msr-
blue down the drain.

Operational Workflow for Handling Msr-blue
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Caption: A workflow diagram illustrating the standard operating procedure for handling Msr-
blue.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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